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Compound of Interest

Compound Name: Firsocostat (S enantiomer)

Cat. No.: B1150415

For Researchers, Scientists, and Drug Development Professionals

Introduction

Firsocostat (also known as GS-0976 or ND-630) is a potent and selective allosteric inhibitor of
Acetyl-CoA Carboxylase (ACC), a key enzyme in the de novo lipogenesis (DNL) pathway. By
inhibiting both ACC1 and ACC2 isoforms, Firsocostat effectively reduces the synthesis of fatty
acids and promotes fatty acid oxidation. The S enantiomer of Firsocostat is a crucial tool for
preclinical research, enabling detailed investigation into the therapeutic potential of ACC
inhibition in various metabolic disorders, including Non-Alcoholic Steatohepatitis (NASH),
diabetes, and oncology. These application notes provide an overview of Firsocostat S
enantiomer's mechanism of action, key research applications, and detailed protocols for its use
in in vitro and cell-based assays.

Suppliers of Firsocostat S Enantiomer for Research

For research purposes, it is imperative to source high-purity Firsocostat S enantiomer. Several
reputable suppliers specialize in providing compounds for preclinical research. When selecting
a supplier, consider factors such as purity, available analytical data (e.g., NMR, HPLC), and
batch-to-batch consistency.

Table 1: Prominent Suppliers of Firsocostat and its Enantiomers
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. sizes.
Firsocostat

Firsocostat S ) )
) Provides detailed
TargetMol enantiomer, >98% o .
) solubility information.
Firsocostat

] Firsocostat (S Available in multiple
LabSolutions ] 98% ]
enantiomer) pack sizes.
Firsocostat (S Provides detailed
Ambeed ) >98% ) ]
enantiomer) chemical properties.

Note: This table is not exhaustive and serves as a starting point for sourcing the compound.
Researchers should conduct their own due diligence before procurement.

Mechanism of Action and Signaling Pathway

Firsocostat is an allosteric inhibitor that binds to the biotin carboxylase (BC) domain of both
ACC1 and ACC2, preventing their dimerization and subsequent enzymatic activity.[1] ACC1 is a
cytosolic enzyme that catalyzes the conversion of acetyl-CoA to malonyl-CoA, the rate-limiting
step in DNL. ACC2 is a mitochondrial membrane-associated enzyme that also produces
malonyl-CoA, which in turn inhibits carnitine palmitoyltransferase 1 (CPT1), a key enzyme for
fatty acid transport into the mitochondria for oxidation. By inhibiting both isoforms, Firsocostat
dually acts to decrease fatty acid synthesis and increase fatty acid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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